Cas no 1805127-00-7 (2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid
• CAS No: 1805127-00-7
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4942833
• Update Time: 2025-07-02

2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H7BrF3NO4/c10-3-1-2-4(18-9(11,12)13)5(6(3)14)7(15)8(16)17/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： JFWCBNLEAINJTC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1N)C(C(=O)O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.6
• Topological Polar Surface Area: 92.8

Additional information on 2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid

Comprehensive Overview of 2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid (CAS No. 1805127-00-7)

2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid (CAS No. 1805127-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a mandelic acid backbone with amino, bromo, and trifluoromethoxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for fluorinated compounds and halogenated derivatives in modern therapeutics.

The trifluoromethoxy group in 2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid enhances its lipophilicity and metabolic stability, traits highly sought after in the development of central nervous system (CNS) drugs. Recent studies highlight the role of fluorinated compounds in improving blood-brain barrier penetration, a critical factor for treating neurological disorders like Alzheimer's and Parkinson's disease. This aligns with current trends in precision medicine and targeted drug delivery, where researchers prioritize compounds with optimized pharmacokinetic properties.

From a synthetic chemistry perspective, the presence of both amino and bromo groups in CAS No. 1805127-00-7 offers multiple sites for further functionalization. This flexibility is invaluable for combinatorial chemistry and high-throughput screening, methodologies widely adopted in pharmaceutical R&D. The compound’s mandelic acid core also contributes to its chiral properties, which are essential for designing enantioselective catalysts or chiral drugs—a hot topic in green chemistry and sustainable synthesis.

In agrochemical applications, 2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid may serve as a precursor for novel pesticides or herbicides. The trifluoromethoxy moiety is known to enhance the bioactivity of agrochemicals, while the bromo substituent can introduce resistance to enzymatic degradation. These attributes resonate with the industry’s focus on eco-friendly crop protection solutions, addressing global concerns about food security and environmental sustainability.

Analytical characterization of CAS No. 1805127-00-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, particularly in GMP manufacturing environments. The compound’s stability under various pH conditions and thermal profiles is another area of investigation, especially for formulators aiming to develop long-acting formulations or controlled-release systems.

Market-wise, the demand for 2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid is expected to rise alongside advancements in fluorine chemistry and halogenation techniques. Patent analyses reveal a surge in filings related to trifluoromethoxy-containing compounds, underscoring their commercial potential. Suppliers and contract research organizations (CROs) are increasingly listing this compound in catalogs targeting medicinal chemists and process development teams, reflecting its niche but growing relevance.

In summary, 2-Amino-3-bromo-6-(trifluoromethoxy)mandelic acid (CAS No. 1805127-00-7) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span from CNS drug candidates to next-generation agrochemicals, driven by the synergistic effects of its amino, bromo, and trifluoromethoxy substituents. As research continues to uncover new reactivities and bioactivities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.